Cas no 832090-51-4 (5-Pyrimidinecarboxylic acid, 4-ethyl-6-methyl-2-phenyl-)
832090-51-4 structure
Product Name:5-Pyrimidinecarboxylic acid, 4-ethyl-6-methyl-2-phenyl-
CAS No:832090-51-4
MF:C14H14N2O2
MW:242.273163318634
CID:676674
PubChem ID:58781571
Update Time:2025-04-19
5-Pyrimidinecarboxylic acid, 4-ethyl-6-methyl-2-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 5-Pyrimidinecarboxylic acid, 4-ethyl-6-methyl-2-phenyl-
- 4-ethyl-6-methyl-2-phenylpyrimidine-5-carboxylic acid
- 832090-51-4
- SCHEMBL5509874
- DTXSID30730020
-
- Inchi: 1S/C14H14N2O2/c1-3-11-12(14(17)18)9(2)15-13(16-11)10-7-5-4-6-8-10/h4-8H,3H2,1-2H3,(H,17,18)
- InChI Key: QWASYASUZHZZGM-UHFFFAOYSA-N
- SMILES: OC(C1=C(C)N=C(C2C=CC=CC=2)N=C1CC)=O
Computed Properties
- Exact Mass: 242.105527694g/mol
- Monoisotopic Mass: 242.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 63.1Ų
5-Pyrimidinecarboxylic acid, 4-ethyl-6-methyl-2-phenyl- Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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